Cas no 1354087-08-3 (1-(2-Chloro-5-methylpyrimidin-4-yl)-1,4-diazepane)

1-(2-Chloro-5-methylpyrimidin-4-yl)-1,4-diazepane is a heterocyclic compound featuring a pyrimidine core substituted with a chloro group at the 2-position and a methyl group at the 5-position, linked to a 1,4-diazepane moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. The chloro group enhances reactivity for further functionalization, while the diazepane ring contributes to conformational flexibility, potentially improving binding affinity in target interactions. Its well-defined molecular architecture makes it valuable for medicinal chemistry research, particularly in the development of kinase inhibitors or other therapeutic agents. The compound's stability and synthetic accessibility further support its utility in industrial-scale applications.

1-(2-Chloro-5-methylpyrimidin-4-yl)-1,4-diazepane structure

1354087-08-3 structure

Product Name:1-(2-Chloro-5-methylpyrimidin-4-yl)-1,4-diazepane

CAS No:1354087-08-3

MF:C₁₀H₁₅ClN₄

MW:226.705900430679

CID:2091692

PubChem ID:71301907

Update Time:2025-06-07

1-(2-Chloro-5-methylpyrimidin-4-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- 1-(2-Chloro-5-methylpyrimidin-4-yl)-1,4-diazepane
- AKOS024463844
- 1354087-08-3
- SB59176
- DB-237509
- 1-(2-Chloro-5-methyl-pyrimidin-4-yl)-[1,4]diazepane
- Inchi： 1S/C10H15ClN4/c1-8-7-13-10(11)14-9(8)15-5-2-3-12-4-6-15/h7,12H,2-6H2,1H3
- InChI Key： BIYFBCUAQQALRL-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C)C(=N1)N1CCNCCC1

Computed Properties

Exact Mass: 226.0985242g/mol
Monoisotopic Mass: 226.0985242g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 41Å²

1-(2-Chloro-5-methylpyrimidin-4-yl)-1,4-diazepane Pricemore >>

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Chemenu	CM166097-1g	1-(2-Chloro-5-methylpyrimidin-4-yl)-1,4-diazepane	1354087-08-3	95%	1g	$839	2021-08-05
Chemenu	CM166097-1g	1-(2-Chloro-5-methylpyrimidin-4-yl)-1,4-diazepane	1354087-08-3	95%+	1g	$737	2023-02-18
Alichem	A089004930-1g	1-(2-Chloro-5-methylpyrimidin-4-yl)-1,4-diazepane	1354087-08-3	95%	1g	801.42 USD	2021-06-01
Ambeed	A305021-1g	1-(2-Chloro-5-methylpyrimidin-4-yl)-1,4-diazepane	1354087-08-3	95%	1g	$744.0	2024-04-24